Cas no 2090280-46-7 (6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol)

• Product Name: 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol
• CAS No: 2090280-46-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5722631
• PubChem ID: 137027720
• Update Time: 2025-05-26

6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• F1967-4070
• 6-(2-cyclopentylethyl)-2-methylpyrimidin-4-ol
• AKOS026714738
• 2090280-46-7
• 4-(2-cyclopentylethyl)-2-methyl-1H-pyrimidin-6-one
• 4(3H)-Pyrimidinone, 6-(2-cyclopentylethyl)-2-methyl-
• 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol

• Inchi： 1S/C12H18N2O/c1-9-13-11(8-12(15)14-9)7-6-10-4-2-3-5-10/h8,10H,2-7H2,1H3,(H,13,14,15)
• InChI Key： ZTDKTCISSODZAJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC2CCCC2)N=C(C)N1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 322.7±25.0 °C(Predicted)
• pka: 9.85±0.50(Predicted)

Additional information on 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol

6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol: A Comprehensive Overview

The compound 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol (CAS No. 2090280-46-7) is a structurally unique organic molecule belonging to the pyrimidine class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, characterized by a pyrimidine ring system with substituents at positions 2, 4, and 6, offers a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of a cyclopentyl group at position 6 and a methyl group at position 2 introduces steric and electronic effects that can modulate the compound's interaction with biological targets. These features make 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring. Researchers have employed various methods, including condensation reactions and cyclization techniques, to construct the core structure. The introduction of the cyclopentylethyl group and methyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, making large-scale production more feasible.

One of the most exciting developments involving 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol is its role in medicinal chemistry. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Nature Communications* revealed that this compound can effectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

In addition to its pharmacological applications, 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the design of new materials for sensing and catalysis. For example, scientists at Stanford University have utilized this compound as a ligand in metal-organic frameworks (MOFs) for gas storage applications.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis pathways are areas of active research. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to reduce the environmental footprint of its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

In conclusion, 6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol (CAS No. 2090280-46-7) represents a versatile and promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within the chemical sciences.